Cas no 2157905-12-7 (1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol)

• Product Name: 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol
• CAS No: 2157905-12-7
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5729484
• PubChem ID: 131701695
• Update Time: 2025-08-02

1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• starbld0028962
• 1-(((2,5-Difluorophenyl)amino)methyl)cyclobutan-1-ol
• 1-[(2,5-difluoroanilino)methyl]cyclobutan-1-ol
• 1-{[(2,5-difluorophenyl)amino]methyl}cyclobutan-1-ol
• AKOS040796155
• 2157905-12-7
• F1910-7470
• Cyclobutanol, 1-[[(2,5-difluorophenyl)amino]methyl]-
• 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol

• Inchi： 1S/C11H13F2NO/c12-8-2-3-9(13)10(6-8)14-7-11(15)4-1-5-11/h2-3,6,14-15H,1,4-5,7H2
• InChI Key： VCMCMIRIQGWDCG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NCC1(CCC1)O)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±32.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)

Additional information on 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol

Comprehensive Overview of 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol (CAS No. 2157905-12-7)

1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol (CAS No. 2157905-12-7) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane core and difluorophenyl substituent, is a subject of ongoing studies due to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity in therapeutic agents.

The molecular structure of 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol includes a cyclobutan-1-ol moiety, which is known for its conformational rigidity. This rigidity can be advantageous in designing molecules with precise spatial orientations, a critical factor in developing high-affinity ligands for biological targets. The 2,5-difluorophenyl group further enhances the compound's electronic properties, making it a valuable intermediate in synthetic chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse compounds, as they provide a rich library for virtual screening and machine learning models.

In the context of green chemistry, 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol aligns with the growing demand for sustainable synthetic routes. Researchers are exploring catalytic methods to synthesize this compound with minimal waste and energy consumption. This approach not only reduces environmental impact but also aligns with regulatory guidelines favoring eco-friendly processes. The compound's potential role in biodegradable materials is another area of exploration, as its structural motifs could contribute to the development of polymers with tailored degradation profiles.

The pharmacological potential of 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol is another hot topic. Preliminary studies suggest that its amino-methyl functionality could interact with various enzyme active sites, making it a candidate for modulating biological pathways. This has sparked interest in its application for neurodegenerative diseases and inflammatory conditions, where small-molecule modulators are in high demand. The compound's fluorine atoms also contribute to its metabolic stability, a key consideration in drug design.

From a commercial perspective, 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol is gaining traction as a high-value intermediate. Its synthesis and purification protocols are being optimized to meet the needs of large-scale production, driven by demand from the pharmaceutical and agrochemical sectors. Analytical techniques such as HPLC and NMR are routinely employed to ensure its purity and consistency, which are critical for regulatory compliance and end-user applications.

In summary, 1-{[(2,5-Difluorophenyl)amino]methyl}cyclobutan-1-ol (CAS No. 2157905-12-7) represents a versatile and promising compound with broad applicability. Its unique structural attributes, combined with its potential in drug discovery and sustainable chemistry, make it a focal point for ongoing research. As advancements in computational chemistry and synthetic methodologies continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.